Cas no 52497-33-3 (2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol)

• Product Name: 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol
• CAS No: 52497-33-3
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD10686576
• CID: 1074921
• PubChem ID: 329775461
• Update Time: 2025-11-02

2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol
• 2-(3,5-dimethyl-1,2,4-triazol-1-yl)ethanol
• 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)ethanol(SALTDATA: FREE)
• AG-F-79008
• Ambcb4027759
• CTK4J6010
• MolPort-009-187-892
• 52497-33-3
• 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethan-1-ol
• ALBB-022386
• MFCD10686576
• AKOS009265354
• 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol, AldrichCPR
• 1H-1,2,4-triazole-1-ethanol, 3,5-dimethyl-
• DA-18480
• SCHEMBL21889149
• LS-06957
• DTXSID80650981
• CS-0327075

• MDL： MFCD10686576
• Inchi： 1S/C6H11N3O/c1-5-7-6(2)9(8-5)3-4-10/h10H,3-4H2,1-2H3
• InChI Key： AUQNRKJSLNRCKH-UHFFFAOYSA-N
• SMILES： OCCN1C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 141.09000
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94000
• LogP: -0.11280

2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol

Comprehensive Overview of 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol (CAS No. 52497-33-3)

2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol (CAS No. 52497-33-3) is a specialized organic compound with a unique molecular structure, combining a triazole ring with an ethanol functional group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "triazole derivatives," "ethanol-functionalized compounds," and "CAS 52497-33-3 applications" to explore its potential. Its stability and reactivity make it a valuable intermediate in synthetic chemistry.

The growing interest in 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol is partly driven by its role in developing novel antifungal agents and crop protection chemicals. With the rise of sustainable agriculture, queries such as "eco-friendly triazole compounds" and "green chemistry applications" have become increasingly popular. This compound's ability to act as a building block for biologically active molecules aligns with the global shift toward environmentally friendly solutions. Its low toxicity profile further enhances its appeal for industrial use.

In the pharmaceutical sector, 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol is investigated for its potential in drug design, particularly in small-molecule therapeutics. Searches like "triazole-based drug discovery" and "CAS 52497-33-3 in medicine" reflect this trend. The compound's triazole moiety is known for its hydrogen-bonding capabilities, which are critical for enhancing drug-receptor interactions. This property makes it a promising candidate for developing treatments targeting metabolic disorders and infectious diseases.

From a material science perspective, this compound is explored for its utility in polymer modification and coating technologies. Industry professionals often search for "triazole ethanol derivatives in materials" to understand its role in improving durability and performance. Its incorporation into polymers can enhance thermal stability and resistance to degradation, making it suitable for high-performance applications. This aligns with the increasing demand for advanced materials in aerospace, automotive, and electronics sectors.

The synthesis of 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol involves straightforward yet efficient chemical routes, often starting from 3,5-dimethyl-1H-1,2,4-triazole. Queries such as "synthesis of CAS 52497-33-3" and "triazole ethanol production methods" are common among chemists. Optimizing its yield and purity remains a focus area, with recent advancements highlighting greener catalytic processes. These developments cater to the broader push for sustainable manufacturing practices in the chemical industry.

Analytical characterization of 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. Researchers frequently search for "analytical methods for triazole derivatives" to ensure accurate quality control. The compound's distinct spectral signatures facilitate its identification and quantification, which is crucial for regulatory compliance and industrial standardization. This aspect is particularly relevant given the stringent requirements in pharmaceutical and agrochemical applications.

In conclusion, 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol (CAS No. 52497-33-3) represents a multifaceted compound with broad applicability across diverse fields. Its relevance to contemporary topics like "sustainable chemistry", "drug development", and "advanced materials" ensures continued interest from the scientific and industrial communities. As research progresses, this compound is poised to play an even more significant role in addressing modern challenges, making it a subject of enduring relevance and exploration.